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Compound of Interest

Compound Name:
N-ethyltetrahydro-2H-pyran-4-

amine

Cat. No.: B1313632 Get Quote

Despite a comprehensive search for publicly available data, specific quantitative information on

the biological activity of N-ethyltetrahydro-2H-pyran-4-amine remains elusive. The available

literature primarily discusses the broader class of tetrahydropyran (THP) derivatives,

highlighting their significance as scaffolds in medicinal chemistry due to their favorable

pharmacokinetic properties.[1] While various biological activities, including antimicrobial,

anticancer, and central nervous system effects, have been attributed to different THP-

containing molecules, specific experimental data for N-ethyltetrahydro-2H-pyran-4-amine is

not detailed in the reviewed sources.

Comparison with a Structurally Related Analog: N-
propyl-tetrahydro-2H-pyran-4-amine
To provide a comparative context, we investigated a closely related structural analog, N-propyl-

tetrahydro-2H-pyran-4-amine. However, similar to the target compound, specific quantitative

biological activity data for this molecule is not readily available in the public domain. It is

primarily cataloged as a chemical intermediate for use in pharmaceutical and agrochemical

research.

General Biological Activities of 4-Amino-
Tetrahydropyran Derivatives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1313632?utm_src=pdf-interest
https://www.benchchem.com/product/b1313632?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269556/
https://www.benchchem.com/product/b1313632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The 4-amino-tetrahydropyran moiety is a recognized pharmacophore present in a variety of

biologically active compounds. Research on derivatives has indicated a range of potential

therapeutic applications.

Table 1: Reported Biological Activities of 4-Amino-Tetrahydropyran Derivatives

Biological Activity Description
Reference Compound
Example(s)

Antimicrobial

Inhibition of bacterial and

fungal growth. The mechanism

can involve the disruption of

essential enzymatic pathways.

Various 4H-Pyran derivatives

have shown activity against

Mycobacterium bovis.

Enzyme Inhibition

Inhibition of specific enzymes,

such as acetylcholinesterase

(AChE), which is relevant in

the context of Alzheimer's

disease.

Certain pyran-based scaffolds

have demonstrated AChE

inhibitory activity.

CNS Activity
Modulation of central nervous

system targets.

The tetrahydropyran ring is a

component of some CNS-

active drugs.

Experimental Protocols
Due to the absence of specific experimental data for N-ethyltetrahydro-2H-pyran-4-amine,

detailed protocols for its biological evaluation cannot be provided. However, a general

experimental workflow for assessing a novel compound's biological activity is outlined below.
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Caption: General workflow for the biological evaluation of a novel chemical entity.

Signaling Pathways
Without specific biological activity data, it is not possible to delineate a relevant signaling

pathway for N-ethyltetrahydro-2H-pyran-4-amine. The mechanism of action would be

dependent on the specific cellular target with which the compound interacts. For instance, if the
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compound were found to have anticancer activity, a relevant pathway to investigate might be

the PI3K/Akt/mTOR signaling cascade, which is commonly dysregulated in cancer.

Hypothetical Anticancer Mechanism
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Caption: Hypothetical signaling pathway for an anticancer agent targeting the PI3K/Akt/mTOR

pathway.

In conclusion, while the tetrahydropyran scaffold is of significant interest in drug discovery, a

detailed and independent verification of the biological activity of N-ethyltetrahydro-2H-pyran-
4-amine cannot be completed without specific, publicly available experimental data. Further
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research and publication of such data are necessary to fully characterize the biological profile

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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